Deoxynojirimycin Hydrochloride

• CAS No.: 73285-50-4
• Product Name: Deoxynojirimycin Hydrochloride
• Molecular Formula: C6H14ClNO4
• Molecular Weight: 199.63 g/mol
• IUPAC Name: (2R,3R,4R,5S)-2-(hydroxymethyl)piperidine-3,4,5-triol;hydrochloride
• Standard InChI: InChI=1S/C6H13NO4.ClH/c8-2-3-5(10)6(11)4(9)1-7-3;/h3-11H,1-2H2;1H/t3-,4+,5-,6-;/m1./s1
• Standard InChIKey: ZJIHMALTJRDNQI-VFQQELCFSA-N
• Isomeric SMILES: C1[C@@H]([C@H]([C@@H]([C@H](N1)CO)O)O)O.Cl
• SMILES: C1C(C(C(C(N1)CO)O)O)O.Cl
• Canonical SMILES: C1C(C(C(C(N1)CO)O)O)O.Cl
• Appearance: Assay:≥95%A crystalline solid
• Description: 1-Deoxynojirimycin (1-dNM) (hydrochloride), produced by Bacillus species, is a glucose analog that potently inhibits α-glucosidase I and II. It prevents the formation of complex N-linked oligosaccharides in yeast and intact mammalian cells by inhibiting both α-glucosidase I and II with IC50 values of ~2 µM. The FDA has granted orphan drug designation to dNM (hydrochloride) for the treatment of Pompe disease, an inherited lysosomal storage disorder caused by a mutation that alters the structure and stability of α-glucosidase. 1-dNM, at a concentration of 0.4 mM, also inhibits virus spread in HIV-infected lymphocyte cultures by interfering with α-glucosidase activity.
• Synonyms: 1 Deoxymannojirimycin; 1 Deoxynojirimycin; 1 Deoxynojirimycin Hydrochloride; 1,5-Deoxy-1,5-imino-D-mannitol; 1,5-Dideoxy-1,5-imino-D-mannitol; 1-Deoxymannojirimycin; 1-Deoxynojirimycin; 1-Deoxynojirimycin Hydrochloride; Bay n 5595; Moranoline
• PubChem Compound: 13018787
• Last Modified: Nov 11 2021